Cas no 2580230-25-5 (Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate)

• Product Name: Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate
• CAS No: 2580230-25-5
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 5660560
• PubChem ID: 165886421
• Update Time: 2025-06-10

Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27728141
• ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate
• 2580230-25-5
• Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate

• Inchi： 1S/C7H15NO4S/c1-4-12-6(9)7(2,5-8)13(3,10)11/h4-5,8H2,1-3H3
• InChI Key： GCGDFYQPBVVJNM-UHFFFAOYSA-N
• SMILES： S(C)(C(C(=O)OCC)(C)CN)(=O)=O

Computed Properties

• Exact Mass: 209.07217913g/mol
• Monoisotopic Mass: 209.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate

Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate (CAS No. 2580230-25-5): A Comprehensive Overview

Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate (CAS No. 2580230-25-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate consists of an ethyl ester group, an amino group, a methanesulfonyl moiety, and a methyl substituent. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the importance of Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The methanesulfonyl group, in particular, plays a crucial role in enhancing the pharmacological properties of the final products.

In addition to its synthetic utility, Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate has been investigated for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This property makes it a valuable tool for understanding enzyme mechanisms and developing enzyme inhibitors for therapeutic purposes.

The stability and solubility of Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate are also noteworthy. It is generally stable under standard laboratory conditions and can be dissolved in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These characteristics facilitate its use in various chemical reactions and biological assays.

From a safety perspective, Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate is classified as a low-hazard compound. However, standard laboratory safety protocols should be followed when handling this material to ensure the well-being of researchers and laboratory personnel. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight and incompatible materials, are recommended to preserve its integrity.

In conclusion, Ethyl 3-amino-2-methanesulfonyl-2-methylpropanoate (CAS No. 2580230-25-5) is a promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and favorable properties make it an important molecule for further exploration and development. As research continues to advance, it is likely that new applications and insights into the potential of this compound will emerge.